Cas no 40173-90-8 (3,4-Dimethoxyphenethyl Bromide)

• Product Name: 3,4-Dimethoxyphenethyl Bromide
• CAS No: 40173-90-8
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 874361
• PubChem ID: 11470602
• Update Time: 2025-05-23

3,4-Dimethoxyphenethyl Bromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoethyl)-1,2-dimethoxybenzene
• 3,4-Dimethoxyphenethyl Bromide
• 4-(2-Bromo-ethyl)-1,2-dimethoxy-benzene
• CS-0136297
• 1-(2-bromoethyl)-3,4-dimethoxybenzene
• 2-(3,4-dimethoxyphenyl)-ethyl bromide
• 2-(3,4-dimethoxyphenyl)-ethylbromide
• AKOS012019341
• 40173-90-8
• 2-(3,4-dimethoxy-phenyl)-ethyl bromide
• 2-(3,4-dimethoxy-phenyl)-ethylbromide
• DTXSID70466952
• Homoveratrylbromid
• 1-bromo-2-(3,4-dimethoxyphenyl)ethane
• EN300-1914292
• Benzene, 4-(2-bromoethyl)-1,2-dimethoxy-
• 3 4-DIMETHOXYPHENETHYL BROMIDE
• E85578
• 1-(2-bromo-ethyl)-3,4-dimethoxy-benzene
• DA-06130
• 2-Methoxy-4-(2-bromoethyl)anisole
• SCHEMBL516206
• 3,4-Dimethoxyphenethyl bromide, 97%
• 4-(bromoethyl)-1,2-dimethoxybenzene
• 2-(3,4-dimethoxy-phenyl)ethylbromide

• MDL： MFCD07369769
• Inchi： 1S/C10H13BrO2/c1-12-9-4-3-8(5-6-11)7-10(9)13-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： LTAGXVMHLFYRNK-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 52-56 °C (lit.)
• Boiling Point: 130-131 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: >228.2 ° f
  Celsius: >109 ° c
  
• PSA: 18.46
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-Dimethoxyphenethyl Bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H400
• Warning Statement： P273-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：2
• Hazard Category Code： 22-36-50
• Safety Instruction： 26-36/37-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-Dimethoxyphenethyl Bromide

3,4-Dimethoxyphenethyl Bromide: A Comprehensive Overview

3,4-Dimethoxyphenethyl Bromide (CAS No. 40173-90-8) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a brominated derivative of 3,4-dimethoxyphenethyl alcohol, which belongs to the family of phenethyl alcohols. The presence of the bromine atom in its structure introduces unique chemical properties, making it a valuable molecule for various applications in research and industry.

The molecular formula of 3,4-Dimethoxyphenethyl Bromide is C₁₀H₁₅BrO₂, and its molecular weight is approximately 258.16 g/mol. The compound consists of a benzene ring substituted with two methoxy groups at the 3 and 4 positions, a hydroxyl group at the phenethyl position, and a bromine atom attached to the ethyl chain. This structure contributes to its antioxidant properties, which have been extensively studied in recent years.

One of the most notable applications of 3,4-Dimethoxyphenethyl Bromide is in the synthesis of bioactive compounds. Researchers have utilized this compound as an intermediate in the preparation of various pharmaceutical agents, including neuroprotective drugs and anticancer agents. The bromine atom in its structure facilitates nucleophilic substitution reactions, making it a versatile building block in organic synthesis.

In terms of pharmacological activity, studies have shown that 3,4-Dimethoxyphenethyl Bromide exhibits moderate anti-inflammatory effects. This property has led to its investigation as a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, recent research has highlighted its role in modulating cellular signaling pathways, particularly those involving MAPK and NF-κB, which are critical in inflammation and cancer progression.

The synthesis of 3,4-Dimethoxyphenethyl Bromide typically involves the bromination of 3,4-dimethoxyphenethyl alcohol using a suitable brominating agent such as hydrogen bromide or N-bromosuccinimide (NBS). The reaction conditions are optimized to ensure high yield and purity of the product. The compound can also be prepared via other methods, including Friedel-Crafts alkylation or through the use of phase-transfer catalysts.

From an environmental perspective, 3,4-Dimethoxyphenethyl Bromide has been studied for its biodegradability and toxicity profiles. Research indicates that it is moderately biodegradable under aerobic conditions but may persist in certain environmental compartments if not properly managed. Its toxicity to aquatic organisms has also been evaluated, with findings suggesting low acute toxicity but potential chronic effects at higher concentrations.

In conclusion, 3,4-Dimethoxyphenethyl Bromide (CAS No. 40173-90-8) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique chemical properties and biological activities make it a valuable molecule for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to remain an important focus in the scientific community.